Cas no 1261568-49-3 (2-(Difluoromethyl)-4-hydroxyanisole)

• Product Name: 2-(Difluoromethyl)-4-hydroxyanisole
• CAS No: 1261568-49-3
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 4985209
• Update Time: 2025-10-23

2-(Difluoromethyl)-4-hydroxyanisole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxyanisole
• 3-(DIFLUOROMETHYL)-4-METHOXYPHENOL

• Inchi： 1S/C8H8F2O2/c1-12-7-3-2-5(11)4-6(7)8(9)10/h2-4,8,11H,1H3
• InChI Key： YJSKLHDHPXYVCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethyl)-4-hydroxyanisole

Introduction to 2-(Difluoromethyl)-4-hydroxyanisole (CAS No. 1261568-49-3)

2-(Difluoromethyl)-4-hydroxyanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1261568-49-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of anisole derivatives, characterized by the presence of a hydroxyl group and a difluoromethyl substituent on the benzene ring. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The difluoromethyl group is a key structural element that imparts unique electronic and steric properties to the molecule. This substitution pattern is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, compounds containing the difluoromethyl moiety have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities.

2-(Difluoromethyl)-4-hydroxyanisole serves as a versatile building block in the synthesis of various pharmacologically relevant molecules. Its hydroxyl group provides a site for further functionalization, allowing chemists to explore diverse chemical transformations. These modifications can lead to the development of new drug candidates with enhanced efficacy and reduced side effects. The compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis.

The pharmaceutical industry has been actively investigating 2-(Difluoromethyl)-4-hydroxyanisole for its potential applications in treating a range of diseases. Researchers have reported its utility in the synthesis of kinase inhibitors, which are crucial in targeting cancers and inflammatory disorders. The difluoromethyl group, in particular, has been shown to improve the bioavailability of drug candidates by reducing their susceptibility to metabolic degradation.

Recent studies have highlighted the role of 2-(Difluoromethyl)-4-hydroxyanisole in developing novel antimicrobial agents. The structural motif present in this compound has been found to disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism of action makes it a promising candidate for combating drug-resistant bacterial strains. Furthermore, its ability to interact with biological targets without causing significant toxicity underscores its therapeutic potential.

In agrochemical research, 2-(Difluoromethyl)-4-hydroxyanisole has been explored as a precursor for developing advanced pesticides and herbicides. The difluoromethyl group enhances the lipophilicity of agrochemical formulations, improving their absorption and translocation within plants. This property is particularly beneficial in designing compounds that exhibit prolonged activity against pests and weeds.

The synthesis of 2-(Difluoromethyl)-4-hydroxyanisole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements of pharmaceutical applications.

The analytical characterization of 2-(Difluoromethyl)-4-hydroxyanisole is critical to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used for this purpose. These analytical methods provide detailed information about the molecular structure and chemical environment of the compound.

The safety profile of 2-(Difluoromethyl)-4-hydroxyanisole is another important consideration in its application across various industries. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies have demonstrated that the compound is relatively stable under normal conditions and does not pose significant hazards when handled properly.

The future prospects of 2-(Difluoromethyl)-4-hydroxyanisole are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in synthetic chemistry and biocatalysis are expected to further enhance its utility as an intermediate in producing novel bioactive molecules. Additionally, advancements in computational chemistry may aid in designing derivatives with optimized properties for specific therapeutic uses.

In conclusion, 2-(Difluoromethyl)-4-hydroxyanisole (CAS No. 1261568-49-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable tool for synthetic chemists and researchers seeking to develop innovative solutions for global challenges. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing scientific discovery.